An In-depth Technical Guide to the Synthesis of Cefamandole from 7-Aminocephalosporanic Acid
An In-depth Technical Guide to the Synthesis of Cefamandole from 7-Aminocephalosporanic Acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical synthesis of Cefamandole (B1668816), a second-generation cephalosporin (B10832234) antibiotic, from the precursor 7-aminocephalosporanic acid (7-ACA). The document details the multi-step synthetic route, including the introduction of the characteristic 1-methyl-1H-tetrazol-5-ylthio side chain at the C-3 position and the subsequent acylation of the 7-amino group with D-(-)-mandelic acid. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, quantitative data, and a logical workflow of the synthesis process.
Introduction
Cefamandole is a broad-spectrum β-lactam antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1] Its synthesis is a key process in the pharmaceutical industry, starting from the readily available 7-aminocephalosporanic acid (7-ACA), which is derived from the fermentation of Cephalosporium acremonium.[2] The synthesis involves two primary transformations: the modification of the C-3 acetoxymethyl group and the acylation of the C-7 amino group. For clinical use, Cefamandole is often formulated as its more stable prodrug, Cefamandole nafate (the O-formyl ester).[1] This guide will focus on the core chemical synthesis of the active Cefamandole molecule.
Synthesis Pathway Overview
The synthesis of Cefamandole from 7-ACA is a multi-step process that can be broadly categorized as follows:
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Synthesis of the C-3 Side Chain Intermediate: The first major step involves the displacement of the acetoxy group at the C-3 position of 7-ACA with 1-methyl-5-mercapto-1,2,3,4-tetrazole to form 7-amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-3-cephem-4-carboxylic acid (7-ATCA).
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Protection of Reactive Groups: To prevent unwanted side reactions during acylation, the amino group at C-7 and the carboxylic acid at C-4 of 7-ATCA are temporarily protected, typically through silylation.
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Acylation of the 7-Amino Group: The protected 7-ATCA is then acylated using an activated form of D-(-)-mandelic acid, such as D-(-)-O-formylmandeloyl chloride.
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Deprotection and Isolation: The protecting groups are removed by hydrolysis to yield Cefamandole acid.
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Purification and Salt Formation: The crude Cefamandole acid is purified through crystallization and can be converted to a pharmaceutically acceptable salt, such as the sodium salt.
The overall synthetic workflow is depicted in the following diagram:
Detailed Experimental Protocols
The following sections provide detailed methodologies for the key steps in the synthesis of Cefamandole.
Synthesis of 7-amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-3-cephem-4-carboxylic acid (7-ATCA)
This step involves the nucleophilic substitution of the acetoxy group at the C-3 position of 7-ACA with 1-methyl-5-mercapto-1,2,3,4-tetrazole.
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Reaction:
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Suspend 7-aminocephalosporanic acid (7-ACA) and 1-methyl-5-mercapto-1,2,3,4-tetrazole in a suitable organic solvent such as acetonitrile (B52724).
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Add a catalyst, for example, boron trifluoride acetonitrile complex, to the suspension.
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Heat the reaction mixture and stir for a specified duration until the reaction is complete, which can be monitored by techniques like High-Performance Liquid Chromatography (HPLC).
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Cool the reaction mixture and adjust the pH to precipitate the 7-ATCA product.
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The solid product is collected by filtration, washed, and dried.
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Protection of 7-ATCA via Silylation
To prevent the acylation of the 7-amino group and the carboxylic acid from interfering with the desired reaction, these functional groups are protected. Silylation is a common method.
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Reaction:
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Suspend the dried 7-ATCA in an anhydrous organic solvent like dichloromethane (B109758) or ethyl acetate (B1210297).
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Add a silylating agent. A mixture of a silazane (e.g., hexamethyldisilazane, HMDS) and an alkyl halosilane (e.g., trimethylchlorosilane, TMCS) can be used.[3]
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The reaction is typically carried out at an elevated temperature with stirring until the 7-ATCA dissolves and the silylation is complete, resulting in a clear solution of the silylated intermediate.
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Acylation with D-(-)-O-formylmandeloyl chloride
The protected 7-amino group is acylated using an activated derivative of D-(-)-mandelic acid.
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Reaction:
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Cool the solution of the silylated 7-ATCA to a low temperature (e.g., 0-5 °C).
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Slowly add D-(-)-O-formylmandeloyl chloride to the reaction mixture while maintaining the low temperature.
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After the addition is complete, allow the reaction to proceed with stirring. The progress of the acylation can be monitored by HPLC.
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Hydrolysis (Deprotection)
The silyl (B83357) protecting groups are removed by the addition of water.
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Reaction:
-
Upon completion of the acylation, add cold deionized water to the reaction mixture to hydrolyze the silyl esters and any remaining acyl chloride.
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After stirring, the aqueous and organic layers are separated. The organic layer containing the Cefamandole acid is washed, typically with a brine solution.
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Purification and Isolation of Cefamandole
The final product is isolated and purified.
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Reaction:
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The organic solution containing Cefamandole acid can be treated with activated carbon for decolorization.
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The solvent is then removed under reduced pressure to yield crude Cefamandole acid as a solid or foam.
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The crude product can be further purified by crystallization from a suitable solvent system.
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For the preparation of a salt, such as sodium cefamandole, the purified acid is dissolved in a suitable solvent and treated with a sodium salt of an organic acid, like sodium acetate or sodium isooctanoate.[3][4] The resulting sodium salt of Cefamandole precipitates and is collected by filtration, washed, and dried.
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Quantitative Data Summary
The following tables summarize the quantitative data for the key steps in the synthesis of Cefamandole, compiled from various sources.
Table 1: Synthesis of 7-ATCA from 7-ACA
| Parameter | Value | Reference |
| Reactants | 7-ACA, 1-methyl-5-mercapto-1,2,3,4-tetrazole | [5] |
| Catalyst | Boron trifluoride acetonitrile complex | [5] |
| Solvent | Acetonitrile | [5] |
| Temperature | 28-32 °C | [5] |
| Reaction Time | 3 hours | [5] |
| pH for Precipitation | 2.4-2.6 (using 10% ammonia (B1221849) water) | [5] |
| Yield | High (specific percentage not stated) | [5] |
Table 2: Silylation, Acylation, and Hydrolysis
| Parameter | Step | Value | Reference |
| Starting Material | Silylation | 7-ATCA | [3] |
| Silylating Agents | Silylation | Silazane and alkyl halosilane | [3] |
| Solvent | Silylation | Ethyl acetate or dichloromethane | [3][6] |
| Temperature | Silylation | Elevated, until clear solution | [6] |
| Acylating Agent | Acylation | D-(-)-O-formylmandeloyl chloride | [3] |
| Temperature | Acylation | Maintained at 25-30 °C after addition | [3] |
| Reaction Time | Acylation | 1.5 - 2 hours | [3] |
| Deprotection | Hydrolysis | Addition of deionized water | [3] |
| Overall Yield | (Cefamandole Nafate) | ~72% (from 7-ATCA) | [3] |
Logical Relationships in Synthesis
The synthesis of Cefamandole requires careful control of reaction conditions and the use of protecting groups to achieve a high yield and purity of the final product. The logical flow of the process is crucial for success.
References
- 1. Cefamandole---a review of chemistry and microbiology - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. US5350845A - Process for preparing 7-substituted-amino-3-hydroxy-3-cephem-4-protected carboxy-sulfoxide esters - Google Patents [patents.google.com]
- 3. CN101108856A - Method for synthesizing antibiotic cefamandole nafate - Google Patents [patents.google.com]
- 4. US3928334A - Process for the production of cefamandole - Google Patents [patents.google.com]
- 5. Preparation process of cefamandole nafate - Eureka | Patsnap [eureka.patsnap.com]
- 6. CN112694488B - Synthesis method of L-type cefamandole nafate - Google Patents [patents.google.com]
